Enantioselective construction of quaternary stereocenters via organocatalytic arylation of isoxazolin-5-ones with o-quinone diimides†

Organic Chemistry Frontiers Pub Date: 2023-10-24 DOI: 10.1039/D3QO01600E

Abstract

A bifunctional squaramide derived from Cinchona alkaloid catalyzes the enantioselective arylation of isoxazolin-5-ones with o-quinone diimides (o-QDIs) to give isoxazolin-5-ones featuring an arylated quaternary stereocenter in high yields and excellent enantioselectivities. To the best of our knowledge, this is the first reported enantioselective arylation of isoxazol-5-ones and the first application of o-QDIs as arylating reagents in asymmetric catalysis.

Graphical abstract: Enantioselective construction of quaternary stereocenters via organocatalytic arylation of isoxazolin-5-ones with o-quinone diimides
Enantioselective construction of quaternary stereocenters via organocatalytic arylation of isoxazolin-5-ones with o-quinone diimides†
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